Cas no 851096-34-9 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide
• CAS No: 851096-34-9
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6187737
• PubChem ID: 3528810
• Update Time: 2025-10-16

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide
• HMS2251F11
• SMR000640864
• 851096-34-9
• EU-0058325
• AKOS024586891
• F0611-0039
• AB00669232-01
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-phenylpropanamide
• MLS001201484
• CHEMBL1608988

• Inchi： 1S/C22H24N2O2/c1-15-12-19-14-18(22(26)24-20(19)13-16(15)2)10-11-23-21(25)9-8-17-6-4-3-5-7-17/h3-7,12-14H,8-11H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： KHZCTXQVDPGKIV-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=C(C)C(C)=CC=2N1)CCNC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide (CAS No. 851096-34-9): An Overview

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide (CAS No. 851096-34-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and belongs to the class of amides. Its unique structural features and potential biological activities make it a subject of interest for various applications, including drug discovery and development.

The molecular structure of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide is characterized by a quinoline ring system substituted with methyl groups at positions 6 and 7, an oxo group at position 2, and an amide linkage to a phenylpropanamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential therapeutic applications of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-phenylpropanamide has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-y l)ethyl -3 -phenylpropanamide have also been studied to evaluate its suitability as a therapeutic agent. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

Furthermore, the safety profile of N -2 -(6 ,7 -dimethyl -2 -oxo -1 ,2 -dihydroquinolin -3 -yl )ethyl -3 -phenylpropanamide has been assessed through various preclinical studies. Toxicity tests have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

In conclusion, N -2 -(6 ,7 -dimethyl -2 -oxo -1 ,2 -dihydroquinolin -3 -yl )ethyl -3 -phenylpropanamide (CAS No. 851096 -34 -9) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.